2-(((2-(4-isopropoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxyphenyl)quinazolin-4(3H)-one
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Description
2-(((2-(4-isopropoxyphenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxyphenyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C29H27N3O4S and its molecular weight is 513.61. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Tubulin Inhibition
Quinazolinone derivatives have demonstrated promising anticancer properties. A study highlighted the synthesis of triazoloquinazolinone-based compounds as tubulin polymerization inhibitors and vascular disrupting agents, showing potent anticancer activity across a wide panel of cancer cell lines due to their ability to inhibit tubulin assembly and disrupt tumor vasculature (Driowya et al., 2016). Another investigation into substituted benzo[h]quinazolines and related structures revealed significant anti-tubercular activity, highlighting their potential use in combating Mycobacterium tuberculosis (Maurya et al., 2013).
Antihypertensive Effects
Quinazolinone derivatives have also been synthesized and evaluated for their antihypertensive effects. Research into new derivatives of quinazolinones linked with isoxazole demonstrated good to moderate antihypertensive activity in vivo, indicating their potential as α1-adrenergic receptor blocking agents similar to clinically used analogues like prazosin (Rahman et al., 2014).
Antimicrobial and Anti-inflammatory Activities
Several quinazolinone compounds have been synthesized and screened for antimicrobial and anti-inflammatory activities. A study designed and synthesized novel quinazoline derivatives, evaluating them for antimicrobial, analgesic, and anti-inflammatory properties. Among these, certain compounds showed good activity against microbes and effectively addressed pain and inflammation (Dash et al., 2017).
Antioxidant Properties
The antioxidant properties of quinazolinone derivatives were investigated, with specific focus on 2-substituted quinazolin-4(3H)-ones. This study determined that certain derivatives exhibit potent antioxidant activity, which could be crucial in developing treatments for oxidative stress-related diseases (Mravljak et al., 2021).
Corrosion Inhibition
Quinazolinone derivatives have been explored for their potential as corrosion inhibitors for mild steel in acidic medium. This application is significant in the field of materials science, offering a novel approach to protecting metals from corrosion (Errahmany et al., 2020).
properties
IUPAC Name |
3-(2-methoxyphenyl)-2-[[5-methyl-2-(4-propan-2-yloxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27N3O4S/c1-18(2)35-21-15-13-20(14-16-21)27-30-24(19(3)36-27)17-37-29-31-23-10-6-5-9-22(23)28(33)32(29)25-11-7-8-12-26(25)34-4/h5-16,18H,17H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSFJNKMWPBWMGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC=C(C=C2)OC(C)C)CSC3=NC4=CC=CC=C4C(=O)N3C5=CC=CC=C5OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
513.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.